Cas no 142095-12-3 (Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1))

Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1) Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-2-(2-methoxyethoxy)-, sodium salt (1:1)
• 5-chloro-2-(2-methoxyethoxy)benzenesulfonic acid,sodium
• SCHEMBL10498690
• 5-chloro-2-(2-methoxyethoxy)benzenesulfonic acid
• 5-Chloro-2-(2-methoxyethoxy)benzene sulfonic acid
• AKOS015911738
• 142095-12-3
• 5-CHLORO-2-(2-METHOXYETHOXY)-BENZENE SULFONIC ACID
• +Expand

• InChIKey： BMUFOJLAZIQYEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11ClO5S.Na.H/c1-14-4-5-15-8-3-2-7(10)6-9(8)16(11,12)13;;/h2-3,6H,4-5H2,1H3,(H,11,12,13);;
• SMILES： [NaH].COCCOC1C=CC(Cl)=CC=1S(=O)(O)=O

Computed Properties

• Exact Mass: 288.99143
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 266.0015723g/mol
• Heavy Atom Count: 17
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 72.83